Cas no 683774-32-5 (6-((Trimethylsilyl)ethynyl)quinoline)

• Product Name: 6-((Trimethylsilyl)ethynyl)quinoline
• CAS No: 683774-32-5
• MF: C₁₄H₁₅NSi
• MW: 225.361104249954
• CID: 1038414
• PubChem ID: 70700981
• Update Time: 2025-06-23

6-((Trimethylsilyl)ethynyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-((Trimethylsilyl)ethynyl)quinoline
• 6-((Trimethylsilyl)ethynyl)quinolin
• A867057
• DTXSID20743760
• 683774-32-5
• AKOS016001703
• 6-tri-methylsilylethynylquinoline
• trimethyl(2-quinolin-6-ylethynyl)silane
• 6-[(Trimethylsilyl)ethynyl]quinoline

• MDL： MFCD23135782
• Inchi： 1S/C14H15NSi/c1-16(2,3)10-8-12-6-7-14-13(11-12)5-4-9-15-14/h4-7,9,11H,1-3H3
• InChI Key： HPUIGADZNDDKMJ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC2C(=CC=CN=2)C=1)(C)(C)C

Computed Properties

• Exact Mass: 225.097376017g/mol
• Monoisotopic Mass: 225.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-((Trimethylsilyl)ethynyl)quinoline

Recent Advances in the Application of 6-((Trimethylsilyl)ethynyl)quinoline (CAS: 683774-32-5) in Chemical Biology and Pharmaceutical Research

6-((Trimethylsilyl)ethynyl)quinoline (CAS: 683774-32-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and fluorescent probes. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its mechanistic roles and therapeutic potential.

One of the key areas of interest is the use of 6-((Trimethylsilyl)ethynyl)quinoline in the synthesis of quinoline-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The trimethylsilyl-ethynyl moiety was found to enhance the binding affinity of these inhibitors to the ATP-binding pocket of CDKs, leading to improved selectivity and reduced off-target effects.

In addition to its role in kinase inhibition, 6-((Trimethylsilyl)ethynyl)quinoline has been utilized as a precursor for the development of fluorescent probes. A recent study in ACS Chemical Biology reported the synthesis of a quinoline-based probe that selectively binds to amyloid-beta aggregates, a hallmark of Alzheimer's disease. The probe's fluorescence properties were significantly enhanced by the ethynyl group, enabling real-time imaging of amyloid-beta plaques in vitro and in vivo.

Another notable application of this compound is in the field of click chemistry. Researchers have exploited the reactivity of the ethynyl group to facilitate copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of complex molecular architectures. A 2022 publication in Angewandte Chemie highlighted the use of 6-((Trimethylsilyl)ethynyl)quinoline in the synthesis of triazole-linked quinoline derivatives, which exhibited promising antimicrobial activity against drug-resistant bacterial strains.

The pharmacokinetic and toxicological profiles of 6-((Trimethylsilyl)ethynyl)quinoline derivatives have also been investigated. A preclinical study published in European Journal of Pharmaceutical Sciences in 2023 revealed that these compounds exhibit favorable metabolic stability and low cytotoxicity, making them suitable candidates for further drug development. However, challenges such as poor aqueous solubility and potential off-target effects remain to be addressed in future studies.

In conclusion, 6-((Trimethylsilyl)ethynyl)quinoline (CAS: 683774-32-5) represents a promising scaffold for the development of novel therapeutic agents and research tools. Its unique chemical properties enable diverse applications in chemical biology and pharmaceutical research, from kinase inhibition to fluorescent imaging. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for its broader utilization in drug discovery and biomedical research.